Cas no 1219564-01-8 (1-Cyclopropyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-Cyclopropyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1219564-01-8
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD07380101
• CID: 4784131
• Update Time: 2025-11-02

1-Cyclopropyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid
• 1-Cyclopropyl-5-oxo-2-(3-pyridinyl)-3-pyrrolidinecarboxylic acid
• BBL030780
• STK932257
• 1-Cyclopropyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid

• MDL： MFCD07380101
• Inchi： 1S/C13H14N2O3/c16-11-6-10(13(17)18)12(15(11)9-3-4-9)8-2-1-5-14-7-8/h1-2,5,7,9-10,12H,3-4,6H2,(H,17,18)
• InChI Key： AIULLCUFHFFGCU-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)C(C2C=NC=CC=2)N1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 367
• XLogP3: 0
• Topological Polar Surface Area: 70.5

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 517.2±50.0 °C at 760 mmHg
• Flash Point: 266.6±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-Cyclopropyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on 1-Cyclopropyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid

1-Cyclopropyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 1219564-01-8): A Comprehensive Overview

1-Cyclopropyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 1219564-01-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique pyrrolidine core and pyridine substituent, serves as a key intermediate in the synthesis of various bioactive compounds. Its structural complexity and functional groups make it a valuable candidate for drug discovery and development.

The chemical structure of 1-Cyclopropyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid features a pyrrolidine ring with a cyclopropyl group at the 1-position, a pyridine moiety at the 2-position, and a carboxylic acid at the 3-position. This arrangement provides multiple sites for chemical modification, making it a versatile building block in medicinal chemistry. Researchers are particularly interested in its potential applications in targeting enzyme inhibitors and modulating biological pathways.

In recent years, the demand for high-purity 1-Cyclopropyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid has surged due to its role in the development of novel therapeutics. The compound's ability to interact with biological targets, such as kinases and receptors, has positioned it as a promising candidate for treating various diseases. Its CAS No. 1219564-01-8 is frequently searched in scientific databases, reflecting its growing importance in the pharmaceutical industry.

One of the most discussed topics in the context of 1-Cyclopropyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid is its synthetic accessibility. Researchers are exploring efficient and scalable methods to produce this compound, with a focus on green chemistry principles. The integration of catalysis and flow chemistry techniques has been highlighted as a way to reduce waste and improve yields, aligning with the industry's push toward sustainable practices.

The pharmacological potential of 1-Cyclopropyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid is another area of intense study. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory and antimicrobial properties. These findings have sparked interest in its use for developing new treatments for chronic conditions and infections, addressing some of the most pressing healthcare challenges today.

From a market perspective, the global demand for CAS No. 1219564-01-8 is expected to rise, driven by advancements in drug discovery and the increasing prevalence of complex diseases. Pharmaceutical companies and research institutions are actively sourcing this compound for their R&D projects, further underscoring its significance. Suppliers are also focusing on ensuring consistent quality and purity to meet the stringent requirements of the industry.

In addition to its pharmaceutical applications, 1-Cyclopropyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid is being investigated for its potential in material science. Its unique structural features could contribute to the development of advanced polymers and coatings with tailored properties. This interdisciplinary approach highlights the compound's versatility and broad utility across multiple sectors.

For researchers and professionals looking to work with 1-Cyclopropyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid, understanding its physicochemical properties is crucial. The compound exhibits moderate solubility in polar solvents and stability under controlled conditions. Proper handling and storage are essential to maintain its integrity and ensure reliable results in experimental settings.

The future of 1-Cyclopropyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid looks promising, with ongoing studies exploring its full potential. As the scientific community continues to uncover new applications and synthetic routes, this compound is poised to play a pivotal role in innovation across chemistry and life sciences. Keeping abreast of the latest research and market trends will be key for stakeholders in this field.